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Perfluorocarbon (PFC) emulsions have long been investigated as potential artificial oxygen
carriers, or "blood substitutes,” due to their high capacity for dissolving respiratory gases like
oxygen and carbon dioxide.[1][2] These synthetic molecules are chemically inert and not
metabolized by the body, with excretion occurring primarily through exhalation.[3][4] For
intravenous use, hydrophobic PFCs must be emulsified to form stable, small-particle
dispersions.[3][5] This guide provides a comparative overview of different PFC emulsions,
focusing on their gas transport properties, physicochemical characteristics, and the
experimental methods used for their evaluation.

Comparative Data of Perfluorocarbon Emulsions

The selection of a perfluorocarbon for use in an emulsion is critical and influences its gas
carrying capacity, stability, and in vivo persistence. The following table summarizes key
properties of some notable perfluorocarbons and their emulsions that have been developed
and studied.
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Mechanism of Gas Transport

Unlike hemoglobin, which chemically binds oxygen with a sigmoidal dissociation curve, PFCs
transport oxygen based on a linear relationship with the partial pressure of the gas (Henry's
Law).[3][6] This means that the oxygen-carrying capacity of PFC emulsions is directly
proportional to the partial pressure of oxygen in the lungs. Consequently, their efficacy is
maximized when patients are ventilated with high concentrations of oxygen.[3] An advantage of
this linear relationship is a high oxygen extraction ratio, with up to 90% of the transported
oxygen being released to tissues, compared to about 25% for red blood cells under normal
physiological conditions.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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